Cas no 1598354-70-1 (2-azido-1-fluoro-3-methylbenzene)

• Product Name: 2-azido-1-fluoro-3-methylbenzene
• CAS No: 1598354-70-1
• MF: C₇H₆FN₃
• MW: 151.141044139862
• MDL: MFCD31420874
• CID: 5245460
• PubChem ID: 116469368
• Update Time: 2025-05-25

2-azido-1-fluoro-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-azido-1-fluoro-3-methyl-
• 2-azido-1-fluoro-3-methylbenzene

• MDL： MFCD31420874
• Inchi： 1S/C7H6FN3/c1-5-3-2-4-6(8)7(5)10-11-9/h2-4H,1H3
• InChI Key： PSHXGKZNSSXSSN-UHFFFAOYSA-N
• SMILES： N(C1C(=CC=CC=1C)F)=[N+]=[N-]

Additional information on 2-azido-1-fluoro-3-methylbenzene

Introduction to 2-azido-1-fluoro-3-methylbenzene (CAS No. 1598354-70-1)

2-azido-1-fluoro-3-methylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1598354-70-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a benzene ring substituted with an azido group at the 2-position, a fluorine atom at the 1-position, and a methyl group at the 3-position, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural configuration of 2-azido-1-fluoro-3-methylbenzene imparts distinct reactivity patterns, making it a versatile building block for the synthesis of more complex molecules. The presence of the azido group (-N₃) at the 2-position of the benzene ring introduces a high degree of electrophilicity, enabling nucleophilic substitution reactions that are pivotal in constructing heterocyclic frameworks. Simultaneously, the electron-withdrawing effect of the fluorine atom at the 1-position influences the electronic distribution across the aromatic system, thereby modulating reaction pathways and selectivity.

In recent years, 2-azido-1-fluoro-3-methylbenzene has been explored as a key precursor in the development of novel pharmaceutical agents. Its unique structural features have been leveraged to design molecules with potential therapeutic applications in areas such as oncology, inflammation, and infectious diseases. For instance, researchers have utilized this compound to synthesize substituted benzimidazoles and benzothiazoles, which are known for their biological activity. The azido group serves as a versatile handle for further functionalization, allowing chemists to introduce diverse pharmacophores while maintaining the core aromatic scaffold.

The fluorine substituent at the 1-position of 2-azido-1-fluoro-3-methylbenzene plays a crucial role in modulating metabolic stability and binding affinity. Fluorinated aromatic compounds are widely recognized for their enhanced bioavailability and resistance to enzymatic degradation, attributes that are highly desirable in drug design. This characteristic has prompted investigations into its incorporation into active pharmaceutical ingredients (APIs), where it contributes to improved pharmacokinetic profiles. Furthermore, computational studies have suggested that the fluorine atom can engage in favorable interactions with biological targets, potentially enhancing drug efficacy.

Advances in synthetic methodologies have also contributed to the growing interest in 2-azido-1-fluoro-3-methylbenzene. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient derivatization of this compound, expanding its utility in medicinal chemistry. For example, palladium-catalyzed C-H activation has been employed to introduce new functional groups at specific positions within the benzene ring, facilitating the construction of structurally diverse libraries. These developments underscore the compound's potential as a scaffold for drug discovery initiatives.

The pharmaceutical industry has shown particular interest in 2-azido-1-fluoro-3-methylbenzene due to its role in generating novel scaffolds with therapeutic promise. Researchers have reported its use in designing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of an azido group and a fluorine substituent provides multiple opportunities for selective functionalization, allowing for fine-tuning of biological activity. Preclinical studies have demonstrated promising results with derivatives of this compound, highlighting its significance as a lead structure in drug development pipelines.

From a materials science perspective, 2-azido-1-fluoro-3-methylbenzene has been investigated for its potential applications in organic electronics and optoelectronic materials. The electronic properties conferred by its substituents make it a candidate for use in semiconductors and light-emitting diodes (LEDs). Additionally, its ability to undergo controlled polymerization reactions has been explored for developing novel polymeric materials with tailored properties. These interdisciplinary applications highlight the versatility of this compound beyond traditional pharmaceutical uses.

In conclusion,2-azido-1-fluoro-3-methylbenzene (CAS No. 1598354-70-1) represents a compelling example of how structural complexity can be leveraged to develop compounds with broad utility across multiple scientific domains. Its unique combination of reactive sites and electronic features continues to inspire innovative research in synthetic chemistry, medicinal chemistry, and materials science. As our understanding of molecular interactions deepens, it is anticipated that derivatives of this compound will play an increasingly important role in addressing global challenges in health and technology.